Stichodactyla toxin

Structural biology Ion channel pharmacology Toxin evolution
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C169H274N54O48S7
Molecular Weight 4055 g/mol
Cat. No. B15877729
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Technical Parameters


Basic Identity
Product NameStichodactyla toxin
Molecular FormulaC169H274N54O48S7
Molecular Weight4055 g/mol
Structural Identifiers
InChIInChI=1S/C169H274N54O48S7/c1-13-84(5)126-159(264)206-111(69-125(235)236)149(254)221-131(90(11)231)163(268)219-127(85(6)14-2)164(269)223-62-33-46-122(223)158(263)200-99(41-23-27-56-172)139(244)208-113(73-225)150(255)195-103(45-32-61-188-169(182)183)140(245)212-120-80-276-275-78-118-155(260)197-101(43-30-59-186-167(178)179)135(240)193-100(42-24-28-57-173)143(248)220-130(89(10)230)162(267)215-116(134(239)189-71-124(234)217-128(87(8)228)161(266)216-121(165(270)271)81-278-277-79-119(156(261)218-126)214-153(258)112(72-224)207-133(238)96(174)38-29-58-185-166(176)177)76-273-274-77-117(211-141(246)104(51-52-123(175)233)198-145(250)107(65-91-34-17-15-18-35-91)201-132(237)86(7)191-160(265)129(88(9)229)222-157(120)262)154(259)196-98(40-22-26-55-171)137(242)205-110(68-94-70-184-82-190-94)148(253)210-114(74-226)151(256)199-105(53-63-272-12)142(247)192-97(39-21-25-54-170)136(241)203-109(67-93-47-49-95(232)50-48-93)146(251)194-102(44-31-60-187-168(180)181)138(243)202-106(64-83(3)4)144(249)209-115(75-227)152(257)204-108(147(252)213-118)66-92-36-19-16-20-37-92/h15-20,34-37,47-50,70,82-90,96-122,126-131,224-232H,13-14,21-33,38-46,51-69,71-81,170-174H2,1-12H3,(H2,175,233)(H,184,190)(H,189,239)(H,191,265)(H,192,247)(H,193,240)(H,194,251)(H,195,255)(H,196,259)(H,197,260)(H,198,250)(H,199,256)(H,200,263)(H,201,237)(H,202,243)(H,203,241)(H,204,257)(H,205,242)(H,206,264)(H,207,238)(H,208,244)(H,209,249)(H,210,253)(H,211,246)(H,212,245)(H,213,252)(H,214,258)(H,215,267)(H,216,266)(H,217,234)(H,218,261)(H,219,268)(H,220,248)(H,221,254)(H,222,262)(H,235,236)(H,270,271)(H4,176,177,185)(H4,178,179,186)(H4,180,181,187)(H4,182,183,188)
InChIKeyGVRGDWHECZKHIP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ShK Toxin: Kv1.3 Blocker Procurement Guide


Stichodactyla toxin (ShK, kappa-stichotoxin-She3a) is a 35-residue basic peptide cross-linked by three disulfide bridges (Cys3-Cys35, Cys12-Cys28, Cys17-Cys32) isolated from the Caribbean sea anemone Stichodactyla helianthus [1]. It blocks voltage-gated potassium channels of the Kv1 family at subnanomolar to picomolar concentrations, with its highest affinity for Kv1.3 (Kd 11 pM) and Kv1.1 (Kd 16 pM) [2]. ShK defines a distinctive structural class among K+ channel toxins characterized by an all-α-helical fold, in contrast to the β-sheet scaffold of scorpion-derived toxins [3]. Its binding epitope centers on the Lys22-Tyr23 dyad, which inserts into the channel pore vestibule [4]. ShK serves as the parent scaffold for ShK-186 (Dalazatide), the first Kv1.3-blocking peptide to reach clinical evaluation for autoimmune disease [5].

Workflow Kv1.3 channel biophysics, T cell immunology, and peptide engineering studies
Selection context Orthogonal sea anemone all-α-helical probe structurally distinct from scorpion β-sheet toxins
Procurement fit Parent scaffold for selectivity engineering; recombinant and synthetic production available

Why Generic Substitution Fails for ShK


Kv1.3-blocking peptide toxins cannot be considered interchangeable reagents. ShK belongs to a structurally distinct sea anemone toxin class (all-α-helical fold, 35 residues, characteristic Cys3-Cys35 head-to-tail disulfide) that shares no primary sequence homology with scorpion-derived Kv1.3 blockers such as kaliotoxin, charybdotoxin, or margatoxin [1]. Its closest in-class relative, BgK from Bunodosoma granulifera, differs in both residue count (37 vs. 35) and crucially in potency, blocking Kv1.3 at 6–15 nM compared with ShK's 11 pM Kd—a roughly 500- to 1,300-fold difference [1]. Moreover, ShK's near-equipotent block of Kv1.1 (Kd 16 pM) and Kv1.3 (Kd 11 pM) yields a selectivity ratio of approximately 1.45, a profile fundamentally distinct from engineered analogs such as ShK-186 (>100-fold Kv1.3-selective) and from scorpion toxins such as kaliotoxin, which exhibits a markedly different selectivity fingerprint (Kv1.3 IC50 ~0.1 nM; Kv1.1 IC50 ~1.1 nM) [2][3]. These pharmacological divergences mean that substituting one toxin for another in electrophysiological, immunological, or drug-discovery workflows will produce non-equivalent results.

Closest homolog BgK: Potency against Kv1.3 differs by several orders of magnitude; experimental replication of ShK results may not be achievable.

Scorpion toxins (kaliotoxin, charybdotoxin): Distinct structural scaffolds and selectivity fingerprints produce non-equivalent channel blocking profiles.

Engineered analogs (ShK-186): Wild-type ShK is essentially non-selective for Kv1.3 over Kv1.1; substituting with selective analogs alters the pharmacological readout.

ShK Quantitative Differentiation Evidence


Structural Fold: All-α-Helical vs. Scorpion β-Sheet

ShK and its sea anemone homolog BgK adopt an all-α-helical fold (two short α-helices comprising residues 14–19 and 21–24) stabilized by a unique Cys3-Cys35 disulfide that creates a nearly cyclic structure [1]. This fold has no homology with the predominantly β-sheet scaffold of scorpion K+ channel toxins such as charybdotoxin and kaliotoxin, despite the convergent evolution of a functionally analogous Lys-Tyr dyad motif [2]. The structural divergence means that ShK's binding mode to the Kv1.3 vestibule—and consequently its sensitivity to channel point mutations—differs fundamentally from that of scorpion toxins, making ShK an essential orthogonal probe for structure-function studies [3].

Structural fold
Class-level inference
All-α-helical fold, Cys3-Cys35 cyclic architecture vs. scorpion β-sheet scaffold; zero sequence homology
Orthogonal probe for Kv1.3 vestibule mapping, not scaffold-dependent
NMR structures: PDB 1ROO (ShK), 2CRD (charybdotoxin)
Structural biology Ion channel pharmacology Toxin evolution

Kv1.3 Affinity: ShK vs. Closest Homolog BgK

ShK and BgK are the two most thoroughly characterized members of the sea anemone short toxin family (35–37 residues, 3 disulfide bonds). Despite sharing the same structural fold and a conserved Lys-Tyr functional dyad, their Kv1.3 potencies differ dramatically. ShK blocks Kv1.3 with a Kd of 11 pM [1], whereas BgK blocks Kv1.1, Kv1.2, and Kv1.3 homomeric channels almost equipotently at 6–15 nM concentrations [2]. This represents an approximately 545- to 1,364-fold potency advantage for ShK at Kv1.3. Additionally, BgK's equipotent block across Kv1.1, Kv1.2, and Kv1.3 contrasts with ShK's differentiated profile (Kv1.3 ≈ Kv1.1 >> Kv1.2 at >10 nM), indicating that despite their structural homology, the two toxins exhibit distinct channel subtype interaction landscapes [2].

Kv1.3 affinity vs. BgK
Head-to-head
ShK Kd ~11 pM; BgK IC50 6–15 nM (~545–1,364-fold difference)
Picomolar affinity required for low-concentration T cell studies
BgK cannot substitute for ShK in these workflows
Electrophysiology Potency comparison Kv1.3 pharmacology

Kv1.3 Selectivity: Wild-Type ShK vs. ShK-186

A critical differentiator for procurement decisions is that wild-type ShK is essentially non-selective between Kv1.3 (Kd 11 pM) and Kv1.1 (Kd 16 pM), with a selectivity ratio of only approximately 1.45 [1]. This near-equipotent block of the neuronal Kv1.1 subtype limits ShK's direct therapeutic utility. In contrast, the engineered analog ShK-186 (Dalazatide) achieves >100-fold selectivity for Kv1.3 over Kv1.1 through N-terminal chemical modification [2], and further-optimized analogs incorporating p-phosphono-phenylalanine at the N-terminus combined with internal substitutions can achieve up to 2,250-fold selectivity while maintaining low-picomolar Kv1.3 blockade [3]. Wild-type ShK therefore occupies a distinct procurement niche: it is the essential starting scaffold for selectivity engineering programs and the appropriate choice for experiments where dual Kv1.3/Kv1.1 blockade is desired or where channel subtype selectivity must be independently controlled.

Selectivity wt vs. ShK-186
Cross-study context
wt ShK: Kv1.3/Kv1.1 ratio ~1.45; ShK-186: >100-fold Kv1.3-selective
Wild-type for dual Kv1.3/Kv1.1 blockade; ShK-186 for selective inhibition
Analogs achieve up to 2,250-fold selectivity
Selectivity engineering Drug development Kv1.3 therapeutic targeting

Recombinant vs. Synthetic ShK: Functional Equivalence

ShK can be produced via both chemical synthesis (Fmoc solid-phase peptide synthesis followed by oxidative folding) and recombinant expression in Escherichia coli as a thioredoxin fusion protein [1][2]. A direct head-to-head comparison demonstrated that recombinant ShK (rShK) blocked Kv1.3 with Kd 25 ± 10 pM, comparable to synthetic ShK (sShK) at Kd 10 ± 2 pM, both measured by patch-clamp electrophysiology in stably transfected L929 cells [1]. Recombinant ShK inhibited human T lymphocyte proliferation with IC50 2.2 ± 0.4 nM, similar to ShK-186 at IC50 4.1 ± 0.4 nM, and exhibited the same preference for effector memory T (TEM) cells over naïve/TCM lymphocytes (TEM IC50 738 ± 89 pM) [1]. This production flexibility, combined with the ability to generate 15N-labelled ShK for NMR dynamics studies, is not uniformly available across all Kv1.3 peptide toxins [2].

Recombinant vs. synthetic
Head-to-head
rShK Kd 25 pM, sShK Kd 10 pM; functionally equivalent within error
Recombinant production enables isotopic labeling and scalable supply
TEM cell IC50 738 pM for rShK; supports NMR studies
Recombinant expression NMR spectroscopy Peptide production

ShK-186: Clinical Proof-of-Concept for Autoimmune Disease

While ShK itself is not a clinical candidate, it serves as the direct parent scaffold for ShK-186 (Dalazatide), the first and only Kv1.3-blocking peptide to demonstrate clinical efficacy. In a double-blind, placebo-controlled Phase 1b trial in patients with active plaque psoriasis (n=24), twice-weekly subcutaneous dalazatide at 60 mcg for 4 weeks resulted in target lesion improvement in 50% of subjects, with 90% of subjects in the 60 mcg group showing a reduction in Psoriasis Area and Severity Index (PASI) score (mean reduction significant at P < 0.01) [1][2]. Dalazatide selectively inhibits Kv1.3 on effector memory T cells with IC50 69 pM for human Kv1.3 and >1,000-fold selectivity over related channels including Kv1.1, Kv1.4, Kv1.6, Kv1.7, KCa3.1, and hERG . No other Kv1.3 peptide toxin—including kaliotoxin, margatoxin, or HsTX1—has advanced beyond preclinical animal models for autoimmune indications [2].

Clinical-stage validation
Reported context
ShK-186 (dalazatide) Phase 1b trial: PASI score reduction (P
Only clinically evaluated Kv1.3 peptide pharmacophore scaffold
Endpoint context; not a therapeutic guidance for ShK
Clinical translation Autoimmune disease Therapeutic development

ShK Research and Application Scenarios


T Cell Immunology: TEM Cell Functional Studies

ShK's picomolar Kv1.3 blockade (Kd 11 pM) directly suppresses calcium influx and pro-inflammatory cytokine production (IL-2, IFN-γ) in TEM cells, which upregulate Kv1.3 during activation [1]. At subnanomolar concentrations, ShK inhibits TEM proliferation while leaving naïve and central memory T cells largely unaffected due to their lower Kv1.3 expression. This application is directly supported by the quantitative potency data and TEM selectivity demonstrated in the recombinant vs. synthetic ShK comparison (TEM IC50 738 ± 89 pM vs. minimal effect on naïve/TCM cells) [2].

Ion Channel Biophysics: Kv1.3 Structure-Function Probe

ShK's unique all-α-helical sea anemone fold, which is structurally unrelated to scorpion-derived Kv1.3 blockers, makes it an essential orthogonal probe for binding site mapping and mutational analysis of the Kv1.3 outer vestibule [1]. Because ShK and scorpion toxins (e.g., charybdotoxin) engage the channel through structurally distinct scaffolds despite a convergently evolved Lys-Tyr dyad [2], comparing their sensitivity to channel point mutations provides unique mechanistic insights impossible to obtain with a single structural class. The availability of recombinant 15N-labelled ShK further enables NMR-based studies of toxin-channel interaction dynamics [3].

Peptide Engineering: Kv1.3-Selective Analog Scaffold

Wild-type ShK is the essential starting point for selectivity engineering, as evidenced by the progression from ShK (Kv1.3/Kv1.1 selectivity ratio ~1.45) to ShK-186 (>100-fold selectivity) to third-generation analogs achieving 2,250-fold selectivity while retaining low-picomolar Kv1.3 blockade [1][2]. This well-characterized structure-activity relationship trajectory, supported by solution NMR structures, alanine-scanning mutagenesis data, and molecular dynamics simulations of the ShK-Kv1.3 complex [3], provides an unparalleled engineering platform. Procurement of wild-type ShK is the mandatory first step for any program aiming to develop novel Kv1.3-selective therapeutic candidates.

Preclinical Autoimmune Modeling: In Vivo Target Validation

ShK and its analogs have demonstrated efficacy in the rat experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis and in rat models of rheumatoid arthritis [1]. ShK's Kv1.3 blocking activity suppresses the proliferation of disease-relevant TEM cells at subnanomolar concentrations, consistent with the in vitro TEM selectivity data [2]. While ShK-186 is preferred for chronic in vivo studies due to its enhanced selectivity profile, wild-type ShK remains the appropriate tool for acute target validation experiments where dual Kv1.3/Kv1.1 blockade may be mechanistically informative, such as in studies assessing the role of neuronal Kv1.1 in autoimmune pathology.

Application
Selection Property
Validation Focus
T cell immunology studies
High-affinity Kv1.3 blockade
TEM cell proliferation and cytokine assays
Ion channel biophysics
All-α-helical orthogonal scaffold
Kv1.3 vestibule mapping, NMR dynamics
Peptide engineering
Non-selective wild-type scaffold
Selectivity engineering SAR platform
Preclinical autoimmune models
Kv1.3 channel blockade in vivo
Model-response endpoints in EAE/arthritis

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